Cas no 138038-57-0 (3,4-dihydroxybenzene-1-carbothioamide)

• Product Name: 3,4-dihydroxybenzene-1-carbothioamide
• CAS No: 138038-57-0
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 3041504
• PubChem ID: 135726675
• Update Time: 2025-06-14

3,4-dihydroxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroxythiobenzamide
• 3,4-dihydroxybenzene-1-carbothioamide
• 3,4-DIHYDROXYBENZENECARBOTHIOAMIDE
• SCHEMBL5092572
• 138038-57-0
• Benzenecarbothioamide, 3,4-dihydroxy-
• EN300-1599609
• AKOS000131512

• MDL： MFCD09047665
• Inchi： 1S/C7H7NO2S/c8-7(11)4-1-2-5(9)6(10)3-4/h1-3,9-10H,(H2,8,11)
• InChI Key： RJTMJGOAYKKXOR-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=C(C=1)O)O)N

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.6Ų

Additional information on 3,4-dihydroxybenzene-1-carbothioamide

Recent Advances in the Study of 3,4-Dihydroxybenzene-1-carbothioamide (CAS: 138038-57-0) in Chemical Biology and Pharmaceutical Research

The compound 3,4-dihydroxybenzene-1-carbothioamide (CAS: 138038-57-0) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This aromatic carbothioamide derivative has attracted significant attention due to its unique structural features that enable diverse biological activities. Recent studies have explored its potential as a pharmacophore in drug discovery, particularly focusing on its metal-chelating properties and redox-modulating capabilities.

Structural analysis reveals that 3,4-dihydroxybenzene-1-carbothioamide possesses both catechol and thiocarboxamide functional groups, which contribute to its ability to interact with various biological targets. The catechol moiety facilitates hydrogen bonding and metal coordination, while the thiocarboxamide group enhances binding affinity through additional hydrogen bond acceptors and donors. This dual functionality makes the compound particularly interesting for targeting metalloenzymes and proteins with redox-active sites.

Recent pharmacological investigations have demonstrated that 3,4-dihydroxybenzene-1-carbothioamide exhibits potent inhibitory activity against several clinically relevant targets. A 2023 study published in the Journal of Medicinal Chemistry reported its strong inhibition of tyrosinase (IC50 = 0.42 μM), suggesting potential applications in hyperpigmentation disorders. The compound's ability to chelate copper ions in the enzyme's active site was identified as the primary mechanism of action, with molecular docking studies confirming favorable binding interactions.

In oncology research, derivatives of 3,4-dihydroxybenzene-1-carbothioamide have shown promising antiproliferative effects against various cancer cell lines. A recent structure-activity relationship (SAR) study published in Bioorganic Chemistry (2024) identified that modifications at the thiocarboxamide nitrogen significantly influenced cytotoxicity, with certain analogs demonstrating selective activity against breast cancer cells (MCF-7) while showing minimal toxicity to normal cells. These findings highlight the compound's potential as a lead structure for developing novel anticancer agents.

The compound's redox properties have also been explored in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience demonstrated that 3,4-dihydroxybenzene-1-carbothioamide could effectively scavenge reactive oxygen species and protect neuronal cells from oxidative stress-induced apoptosis. The researchers proposed that the compound's ability to modulate cellular redox balance makes it a potential candidate for developing neuroprotective agents, particularly for Parkinson's and Alzheimer's diseases.

From a synthetic chemistry perspective, recent advances have improved the production and modification of 3,4-dihydroxybenzene-1-carbothioamide. A novel green synthesis approach published in Green Chemistry (2023) utilized enzymatic catalysis to achieve high yields (89%) under mild conditions, addressing previous challenges with traditional synthetic routes. This methodological advancement has facilitated the preparation of diverse analogs for biological evaluation and structure-activity relationship studies.

Pharmacokinetic studies of 3,4-dihydroxybenzene-1-carbothioamide derivatives have provided valuable insights into their drug-like properties. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates that while the parent compound shows moderate oral bioavailability, strategic structural modifications can significantly improve metabolic stability and membrane permeability. These findings are guiding the design of next-generation derivatives with optimized pharmaceutical properties.

In conclusion, 3,4-dihydroxybenzene-1-carbothioamide (CAS: 138038-57-0) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications and optimize its pharmacological profile. Future directions include the development of targeted delivery systems and combination therapies to maximize clinical efficacy while minimizing potential side effects. The compound's unique chemical properties and diverse biological activities position it as an important focus area in contemporary drug discovery and chemical biology research.